Cas no 1206594-98-0 (3-(difluoromethoxy)pyrrolidine)

• Product Name: 3-(difluoromethoxy)pyrrolidine
• CAS No: 1206594-98-0
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• MDL: MFCD27500976
• CID: 1211350
• PubChem ID: 55300576
• Update Time: 2025-04-20

3-(difluoromethoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)pyrrolidine
• 3-Difluormethoxy-benzoesaeure
• AK-968/41169420
• 3-difluoromethoxy benzoic acid
• 3-Difluoromethoxy-benzoic acid
• CTK1D6603
• 3-difluoromethoxybenzoic acid
• HMS1721P04
• AC1LHR88
• ACMC-20anix
• SureCN1965898
• m-(difluoromethoxy)benzoic acid
• 3-(difluoro-methoxy)pyrrolidine
• 3-&lt
• Difluor-methoxy&gt
• -benzoesaeure
• 3-Difluormethoxy-benzoesaeure; AK-968/41169420; 3-difluoromethoxy benzoic acid; 3-Difluoromethoxy-benzoic acid; CTK1D6603; 3-difluoromethoxybenzoic acid; HMS1721P04; AC1LHR88; 3-difluoromethoxy-benzoic acid; ACMC-20anix; SureCN1965898; m-(difluoromethoxy)benzoic acid; 3-(difluoro-methoxy)pyrrolidine; 3-< Difluor-methoxy> -benzoesaeure;
• 1206594-98-0
• CS-0184145
• SB12235
• CENPMZAOUBNUCY-UHFFFAOYSA-N
• EN300-155383
• SCHEMBL493224
• AKOS006380803
• CHEMBL4568220

• MDL： MFCD27500976
• Inchi： 1S/C5H9F2NO/c6-5(7)9-4-1-2-8-3-4/h4-5,8H,1-3H2
• InChI Key： CENPMZAOUBNUCY-UHFFFAOYSA-N
• SMILES： FC(OC1CNCC1)F

Computed Properties

• Exact Mass: 137.06522023g/mol
• Monoisotopic Mass: 137.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 125.8±40.0 °C at 760 mmHg
• Flash Point: 29.9±27.3 °C
• Vapor Pressure: 12.0±0.2 mmHg at 25°C

3-(difluoromethoxy)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines